molecular formula C11H13ClN2 B8637284 3-Chloro-4-diethylaminobenzonitrile

3-Chloro-4-diethylaminobenzonitrile

Cat. No.: B8637284
M. Wt: 208.69 g/mol
InChI Key: WMBNUUGVKYFMOO-UHFFFAOYSA-N
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Description

3-Chloro-4-diethylaminobenzonitrile is a useful research compound. Its molecular formula is C11H13ClN2 and its molecular weight is 208.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13ClN2

Molecular Weight

208.69 g/mol

IUPAC Name

3-chloro-4-(diethylamino)benzonitrile

InChI

InChI=1S/C11H13ClN2/c1-3-14(4-2)11-6-5-9(8-13)7-10(11)12/h5-7H,3-4H2,1-2H3

InChI Key

WMBNUUGVKYFMOO-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C1=C(C=C(C=C1)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A sealed tube with 3-chloro-4-fluorobenzonitrile (0.366 g, 2.4 mmol) and diethylamine (0.6 mL, 5.8 mmol) was heated to 100° C. for 8 hours. The reaction was allowed to cool to room temperature and water (5 mL) was added. The solution was extracted with dichloromethane (2×5 mL), dried over magnesium sulfate and concentrated in vacuo to afford 3-chloro-4-diethylaminobenzonitrile as an oil (0.38 g). This was reacted as described in Methods A-C (Examples 1-3) to provide the title compound. 1H NMR (CDCl3, 400 MHz) δ 8.89 (dd, 1H), 8.26 (d, 1H), 8.11 (ddd, 1H), 7.97 (dd, 2.2 Hz, 1H), 7.53 (d, 1H), 7.27 (dd, 1H), 7.15 (d, 1H), 3.86 (b, 2H), 3.20 (q, 4H), 3.03 (t, 2H), 1.91 (quint, 2H), 1.08 (t, 6H); MS (m/e) calculated for C21H26ClN5 383, found 384.3 (M+H).
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0.366 g
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0.6 mL
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5 mL
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